[5-Furan-2-yl-4-(2-methoxy-ethyl)-4H-[1,2,4]triazol-3-ylsulfanyl]-acetic acid

• IUPAC Name: 2-[[5-(furan-2-yl)-4-(2-methoxyethyl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C11H13N3O4S/c1-17-6-4-14-10(8-3-2-5-18-8)12-13-11(14)19-7-9(15)16/h2-3,5H,4,6-7H2,1H3,(H,15,16)
• InChI Key: NCXCPBMJNBRMTE-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=NN=C1SCC(=O)O)C2=CC=CO2
• Molecular Formula: C11H13N3O4S
• Molecular Weight: 283.31 g/mol
• CAS No.: 462068-08-2

Description

[5-Furan-2-yl-4-(2-methoxy-ethyl)-4H-[1,2,4]triazol-3-ylsulfanyl]-acetic acid is a triazole-based derivative characterized by a 1,2,4-triazole core substituted with a furan-2-yl group at position 5, a 2-methoxy-ethyl group at position 4, and a sulfanylacetic acid moiety at position 3 (Fig. 1). Its molecular formula is C₁₁H₁₃N₃O₄S (predicted molar mass: ~295.3 g/mol), with a density of 1.41±0.1 g/cm³ and a pKa of 3.15±0.10, indicating moderate acidity . The compound is synthesized via nucleophilic substitution reactions, typically involving the thiolation of the triazole precursor with α-halogenated acetic acid derivatives under basic conditions .

Comparison with Similar Compounds

Alkyl and Alkoxyalkyl Substitutions

• [5-Furan-2-yl-4-allyl-4H-[1,2,4]triazol-3-ylsulfanyl]-acetic acid (CAS 305337-54-6): Molecular formula: C₁₁H₁₁N₃O₃S (molar mass: 265.29 g/mol). However, the absence of a methoxy group reduces hydrogen-bonding capacity, which may lower solubility .
• [5-Furan-2-yl-4-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(3-methylphenyl)acetamide :
  • Replacing the acetic acid with an acetamide group and introducing an ethyl substituent at position 4 increases metabolic stability. This derivative showed moderate antifungal activity in preliminary screens .

Aromatic Substitutions

• [5-Phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-acetic acid (CAS 58755-01-4):
  • Molecular formula: C₁₀H₉N₃O₂S (molar mass: 235.26 g/mol).
  • The phenyl group at position 5 enhances π-π stacking interactions with biological targets but reduces aqueous solubility compared to the furan-2-yl analog .

Substituent Variations at Position 5

Heteroaromatic Substitutions

• The tetrahydrofuran-derived substituent introduces stereochemical complexity, affecting pharmacokinetics .

Functional Group Modifications in the Sulfanylacetic Acid Moiety

• 2-((4-Amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamides: Replacing the carboxylic acid with an acetamide group improves oral bioavailability. Derivatives in this class demonstrated anti-exudative activity comparable to diclofenac sodium (8 mg/kg) at 10 mg/kg doses, with compound 3.15 (fluorine-substituted) showing the highest efficacy (Table 1) .

Key Research Findings

Anti-inflammatory Potential: Derivatives with electron-withdrawing groups (e.g., fluorine, chlorine) at the phenyl ring exhibit enhanced COX-2 inhibition, suggesting a structure-activity relationship (SAR) driven by electronic effects .

Solubility Challenges : The 2-methoxy-ethyl group in the target compound improves solubility compared to purely alkyl-substituted analogs (e.g., allyl or ethyl), but its acidic nature (pKa ~3.15) limits absorption in the gastrointestinal tract .

Metabolic Stability : Acetamide derivatives show prolonged half-lives in vitro due to reduced susceptibility to esterase-mediated hydrolysis compared to carboxylic acid analogs .